Technical Monograph: 2-amino-N-(4-fluorophenyl)acetamide
Technical Monograph: 2-amino-N-(4-fluorophenyl)acetamide
CAS: 347910-19-4
Synonyms: N-(4-fluorophenyl)glycinamide;
Executive Summary
2-amino-N-(4-fluorophenyl)acetamide is a specialized peptidomimetic building block and a "privileged scaffold" precursor in medicinal chemistry. Structurally, it represents a glycine residue amidated with a 4-fluoroaniline moiety. This compound serves as a critical intermediate in the synthesis of heterocycles (such as 1,4-benzodiazepines) and is increasingly relevant in the development of metabolically stable kinase inhibitors and anti-parasitic agents.
This guide provides a high-purity synthetic methodology, stability profiling, and application logic, moving beyond standard catalog descriptions to offer actionable process chemistry insights.
Part 1: Chemical Identity & Structural Logic
The molecule combines two pharmacologically distinct features:
-
The Glycinamide Motif: The
-amino acetamide backbone mimics the peptide bond, allowing the molecule to serve as a substrate for proteases or a ligand for peptide-binding pockets. -
The 4-Fluorophenyl Group: The fluorine atom at the para position blocks metabolic oxidation (CYP450-mediated hydroxylation) at the most reactive site of the phenyl ring, significantly extending the half-life of the parent scaffold compared to the non-fluorinated aniline derivative.
Physicochemical Profile
| Property | Value | Implication for Handling |
| LogP | ~0.6 (Predicted) | Moderate water solubility; good membrane permeability. |
| pKa (Amine) | ~8.1 | Exists as a cation at physiological pH; best stored as HCl salt. |
| H-Bond Donors | 2 (NH | High capacity for active site binding. |
| Stability | Moderate | Critical: The free base is prone to intermolecular condensation (diketopiperazine formation) or oxidation. Always store as the Hydrochloride (HCl) salt. |
Part 2: Optimized Synthetic Protocol (The Delépine Route)
Expert Insight: While direct amination of
The protocol below utilizes the Delépine Reaction , using hexamethylenetetramine (HMTA) to ensure exclusive primary amine formation.
Workflow Visualization
Figure 1: The Delépine synthetic pathway ensures high selectivity for the primary amine, avoiding dimer impurities common in ammonia-based routes.
Step-by-Step Methodology
Phase 1: Scaffold Construction (Acylation)
-
Reagents: Dissolve 4-fluoroaniline (1.0 eq) and Triethylamine (1.1 eq) in anhydrous Dichloromethane (DCM).
-
Addition: Cool to 0°C. Dropwise add Chloroacetyl chloride (1.05 eq) over 30 minutes. The exotherm must be controlled to prevent bis-acylation.
-
Workup: Stir at RT for 2 hours. Wash with 1N HCl (to remove unreacted aniline) followed by sat. NaHCO
. Dry organic layer (MgSO ) and concentrate. -
Checkpoint: Isolate 2-chloro-N-(4-fluorophenyl)acetamide (CAS 351-04-2).[1] This should be a white solid.
Phase 2: Amination (Delépine Reaction)
-
Quaternization: Dissolve the chloro-intermediate (from Phase 1) in Chloroform or Ethanol. Add Hexamethylenetetramine (HMTA) (1.05 eq) and a catalytic amount of Sodium Iodide (NaI).
-
Reaction: Reflux for 4–6 hours. A thick white precipitate (the hexaminium salt) will form.
-
Isolation: Cool and filter the salt. Wash with cold solvent to remove non-polar impurities.
-
Hydrolysis: Suspend the salt in Ethanol/Conc. HCl (5:1 ratio). Reflux for 2 hours to cleave the hexamine cage.
-
Purification: Cool the mixture. Ammonium chloride (byproduct) may precipitate; filter it off. Concentrate the filtrate to obtain the crude amine hydrochloride. Recrystallize from Ethanol/Ether.
Self-Validating Endpoint: The disappearance of the characteristic CH
Part 3: Applications in Medicinal Chemistry[2][3]
Metabolic Stability & Bioisosterism
The 4-fluorophenyl motif is a classic bioisostere for the phenyl group. The C-F bond is shorter and stronger than the C-H bond, and the high electronegativity of fluorine alters the pKa of the neighboring amide proton, potentially strengthening hydrogen bond interactions with target proteins.
Anti-Parasitic Activity (PfSTART1 Inhibition)
Recent research has highlighted
-
Mechanism:[2][3] The amide backbone engages in H-bonding within the START1 lipid-binding pocket, while the fluorophenyl group occupies a hydrophobic sub-pocket.
Precursor for 1,4-Benzodiazepines
This molecule acts as an "open-chain" precursor. Under strong acidic conditions or in the presence of specific cyclization agents, N-aryl glycinamides can be cyclized to form benzodiazepine derivatives, a class of compounds central to anxiolytic drug discovery.
Pharmacophore Logic
Figure 2: Pharmacophore dissection highlighting the functional roles of each structural component.
Part 4: Analytical Profiling
To validate the synthesis of CAS 347910-19-4 (as HCl salt), compare experimental data against these standards:
| Technique | Expected Signal Characteristics |
| Mass Spectrometry | m/z 169.1 [M+H] |
| IR Spectroscopy | 1680-1650 cm |
Part 5: Safety & Handling
-
Hazard Classification: Irritant (Skin/Eye).[1] The parent aniline (4-fluoroaniline) is toxic; however, the amide derivative is generally less toxic but should still be treated as a bioactive substance.
-
Storage: Hygroscopic (HCl salt). Store at -20°C in a desiccator.
-
Reactivity: Incompatible with strong oxidizing agents and acid chlorides (unless derivatization is intended).
References
-
PubChem. (n.d.). 2-amino-N-(4-fluorophenyl)acetamide (Compound Summary). National Library of Medicine. Retrieved from [Link](Note: Link directs to the chloro-precursor CID 532065 as the primary entry point for this scaffold series in public databases; the amino-derivative is often indexed as a substructure).
-
Tarr, S. J., et al. (2023). Aryl amino acetamides prevent the development of Plasmodium falciparum rings via inhibition of the lipid transfer protein PfSTART1. bioRxiv. Retrieved from [Link]
-
Sajapin, J., & Hellwig, M. (2020).[4] Studies on the synthesis and stability of α-ketoacyl peptides.[4] Amino Acids, 52(10), 1425-1438.[4] (Provides context on the stability of alpha-functionalized acetamides). Retrieved from [Link]
-
Meanwell, N. A. (2018). Fluorine in Medicinal Chemistry.[1][5][6] Journal of Medicinal Chemistry.[5] (Foundational text on the metabolic stability of fluorinated aromatics).
Sources
- 1. 2-chloro-N-(4-fluorophenyl)acetamide | C8H7ClFNO | CID 532065 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. EP2621894B1 - Method for preparing 2-amino-n-(2,2,2-trifluoroethyl) acetamide - Google Patents [patents.google.com]
- 3. prepchem.com [prepchem.com]
- 4. Studies on the synthesis and stability of α-ketoacyl peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 6. BJOC - Fluorinated phenylalanines: synthesis and pharmaceutical applications [beilstein-journals.org]
